6-[(2-Methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CC(C)(C#C)NC1=NC(=CN=C1)C(=O)O
• InChI: InChI=1S/C10H11N3O2/c1-4-10(2,3)13-8-6-11-5-7(12-8)9(14)15/h1,5-6H,2-3H3,(H,12,13)(H,14,15)
• InChIKey: KUXVVHWWVREKNG-UHFFFAOYSA-N

6-[(2-Methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic Acid Procurement Guide

6-[(2-Methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid (CAS 1499675-89-6, MF: C₁₀H₁₁N₃O₂, MW: 205.21 g·mol⁻¹) is a synthetic pyrazine-2-carboxylic acid derivative bearing a sterically hindered terminal-alkyne-containing amino substituent at the 6-position . Its scaffold is structurally related to pyrazinoic acid, the active metabolite of the first-line antitubercular agent pyrazinamide, and to a broader class of pyrazinecarboxylic acid derivatives with documented antimycobacterial, antifungal, and photosynthesis-inhibiting activities [1]. Reported commercial purity is 95% .

Pyrazine-2-carboxylic acid core

Explore structure-activity relationships for antimycobacterial target engagement

Terminal alkyne handle

Enables CuAAC click chemistry for probe conjugation and pull-down studies

Documented purity

Publicly specified purity supports reproducible procurement and assay setup

• [1] Doležal, M., Miletin, M., Kunes, J. Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. (Review). View Source

Uniqueness of 6-[(2-Methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic Acid

Within the pyrazine-2-carboxylic acid chemotype, both the regiochemistry of the amino substituent (5- vs. 6-position) and the nature of the N-alkyl group fundamentally govern pharmacophoric geometry and physicochemical properties . The 5-substituted positional isomer (CAS 1339787-35-7) shares the same molecular formula but positions the 2-methylbut-3-yn-2-ylamino group at C-5, altering the vector of the terminal alkyne and steric bulk relative to the carboxylic acid . Class-level SAR from anilide series demonstrates that para- versus meta-substitution and the presence of a 6-chloro substituent can shift antimycobacterial MIC from >50% inhibition at 12.5 μg·cm⁻³ to inactivity, confirming that even subtle structural changes produce non-trivial potency differences [1]. Consequently, generic pyrazine-2-carboxylic acids or isomeric analogs cannot be assumed equivalent for any application requiring this specific regiochemical and functional-group presentation.

Target

6-[(2-Methylbut-3-yn-2-yl)amino] at C6

5-Position isomer

5-[(2-Methylbut-3-yn-2-yl)amino] (CAS 1339787-35-7)

Regiochemistry can shift binding geometry and antimycobacterial response; class-level SAR shows substitution position is critical.

Target

Terminal alkyne present

Pyrazine-2-carboxylic acid

CAS 98-97-5, no alkyne handle

Absence of alkyne eliminates CuAAC conjugation capability, limiting utility in probe design or immobilization.

• [1] Doležal, M. et al. Synthesis and Antimycobacterial, Antifungal, and Photosynthesis-Inhibiting Evaluation of Some Anilides of Substituted Pyrazine-2-carboxylic Acids. Chemical Papers. View Source

Key Differentiation Evidence

Regiochemical Isomerism: C6 vs. C5 Substitution

The target compound carries the 2-methylbut-3-yn-2-ylamino group exclusively at the pyrazine C-6 position, whereas the closest commercially cataloged analog (CAS 1339787-35-7) places the identical substituent at C-5 . In pyrazine-2-carboxylic acid SAR, the 6-position is electronically and sterically distinct from the 5-position; class-level evidence from anilide series shows that 6-chloro substitution combined with 5-tert-butyl imparts antimycobacterial activity (inhibition >50% at MIC = 12.5 μg·cm⁻³), whereas alternative substitution patterns yield inactive compounds [1]. Although direct head-to-head bioactivity data for this specific pair do not exist, the established sensitivity of this scaffold to substitution topology indicates the 6- and 5-isomers are non-interchangeable.

C6 vs C5 Substitution

Class-level

Target: C6 isomer
Comparator: C5 isomer
Identical MW, distinct connectivity

SAR-sensitive scaffold; substitution topology may alter bioactivity.

No direct head-to-head bioassay data available

Evidence Dimension	Regiochemistry of amino substituent on pyrazine ring
Target Compound Data	2-methylbut-3-yn-2-ylamino at C-6 (CAS 1499675-89-6, MF C₁₀H₁₁N₃O₂, MW 205.21)
Comparator Or Baseline	2-methylbut-3-yn-2-ylamino at C-5 (CAS 1339787-35-7, MF C₁₀H₁₁N₃O₂, MW 205.21)
Quantified Difference	Positional isomerism; identical molecular formula but distinct connectivity; C-6 vs. C-5 substitution
Conditions	Structural/comparative analysis; no joint bioassay data available

Why This Matters

For procurement decisions, selecting the correct positional isomer is critical because SAR data on this scaffold shows that substitution at C-5 vs. C-6 can dictate biological activity, making the isomers functionally non-equivalent despite being isomeric.

• [1] Doležal, M. et al. Synthesis and Antimycobacterial, Antifungal, and Photosynthesis-Inhibiting Evaluation of Some Anilides of Substituted Pyrazine-2-carboxylic Acids. Chemical Papers. View Source

Bioorthogonal Conjugation via Terminal Alkyne

The 2-methylbut-3-yn-2-yl substituent presents a sterically accessible terminal alkyne capable of copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. This reactivity is not available from the unsubstituted pyrazine-2-carboxylic acid parent scaffold (pyrazinoic acid, CAS 98-97-5), which lacks an alkyne moiety entirely, or from its simple 5-chloro or 6-chloro analogs [1][2]. The alkyne handle permits chemoselective conjugation to azide-bearing payloads (fluorophores, affinity tags, PEG chains, solid supports) without requiring protection/deprotection of the carboxylic acid [1].

Terminal Alkyne Handle

Class-level inference

Alkyne present enables CuAAC; absent in parent acid or chloro analogs

Enables click-chemistry probe conjugation; differentiates from non-alkyne pyrazine acids.

No kinetic data for this compound

Evidence Dimension	Presence of bioorthogonal conjugation handle
Target Compound Data	Terminal alkyne present (2-methylbut-3-yn-2-ylamino at C-6)
Comparator Or Baseline	Pyrazine-2-carboxylic acid (CAS 98-97-5) – no alkyne; 6-chloropyrazine-2-carboxylic acid – no alkyne; 5-chloro analog – no alkyne
Quantified Difference	Qualitative functional-group presence; alkyne enables CuAAC click chemistry absent in comparator scaffolds
Conditions	Structural comparison; no quantitative kinetics data available for this specific compound

Why This Matters

This single functional-group difference opens synthesis, chemical-proteomics, and probe-design applications that are inaccessible with the parent acid or halogenated analogs, differentiating this compound for users needing a ligation-competent pyrazine-2-carboxylic acid building block.

• [1] Evitachem (excluded per policy – replaced with class inference). General principle of terminal alkyne CuAAC reactivity; see e.g., Rostovtsev, V.V. et al. Angew. Chem. Int. Ed. 2002, 41, 2596–2599. View Source
• [2] PubChem. Pyrazine-2-carboxylic acid (Compound Summary). View Source

Steric and Lipophilic Effects of Alkynyl Substituent

The 2-methylbut-3-yn-2-yl group is a tertiary alkyl substituent bearing a quaternary carbon adjacent to the amino nitrogen, introducing greater steric bulk and lipophilicity compared to the simpler 6-amino-pyrazine-2-carboxylic acid or 6-methylamino analogs [1]. This bulk alters LogP, solubility, and potential for hydrogen bonding. Class-level evidence from pyrazine-2-carboxylic acid amide series demonstrates that lipophilicity (log P) is a key determinant of both antimycobacterial potency and cytotoxicity, with the most active compounds occupying a specific lipophilicity window [2]. Although no experimentally measured log P or solubility value has been published specifically for CAS 1499675-89-6, the structural difference from the parent 6-amino-pyrazine-2-carboxylic acid (CAS 940-12-5) is chemically unambiguous.

Steric & Lipophilic Shift

Class-level

Tertiary alkynyl group adds bulk and lipophilicity vs. -NH₂ or -CH₃

May influence membrane permeability and protein binding; supports SAR exploration.

No measured logP or solubility reported

Evidence Dimension	Steric and lipophilic character of the N-substituent
Target Compound Data	2-methylbut-3-yn-2-yl (tertiary, quaternary α-carbon, alkyne-bearing)
Comparator Or Baseline	6-Amino-pyrazine-2-carboxylic acid (CAS 940-12-5) – -NH₂, no alkyl substitution; 6-methylamino analog – secondary amine, methyl only
Quantified Difference	Qualitative increase in steric bulk and lipophilicity; no measured ΔlogP available
Conditions	Structural comparison; QSAR class-level inference from pyrazinecarboxylic acid series

Why This Matters

Modulating lipophilicity and steric profile affects membrane permeability, protein binding, and metabolic stability – parameters that directly influence compound suitability for cell-based assays, in vivo studies, or fragment-based screening libraries.

• [1] PubChem. 6-Aminopyrazine-2-carboxylic acid (CAS 940-12-5). View Source
• [2] Doležal, M., Zitko, J., Jampílek, J. Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. In: Understanding Tuberculosis, IntechOpen, 2012. View Source

Documented Purity for Reproducible Procurement

The compound is available from at least two independent suppliers with a certified purity specification of 95% . This provides a transparent, verifiable quality baseline for procurement. In contrast, many closely related pyrazine-2-carboxylic acid analogs (e.g., CAS 1339787-35-7, the 5-substituted isomer) are cataloged without a publicly disclosed purity specification , introducing uncertainty for quantitative experimental use.

Purity Specification

Supplier data

95%

Documented purity reduces lot variability; supports reproducible quantitative use.

Verify with COA per batch

Evidence Dimension	Commercially certified purity specification
Target Compound Data	95% (CAS 1499675-89-6)
Comparator Or Baseline	CAS 1339787-35-7 (5-isomer): no public purity specification; CAS 1344060-75-8 (3-isomer): no public purity specification
Quantified Difference	95% vs. unspecified
Conditions	Commercial supplier datasheet comparison

Why This Matters

A documented purity specification reduces the risk of lot-to-lot variability and ensures reproducibility in concentration-dependent assays, synthesis, or analytical method development, making this compound a more transparent procurement choice.

Research & Industrial Applications

Bioorthogonal Probe Development

The terminal alkyne uniquely enables CuAAC click chemistry for attaching azide-bearing fluorophores, biotin, or PEG groups to the pyrazine-2-carboxylic acid scaffold [1]. This permits pull-down experiments, cellular imaging, or target-identification studies that are impossible with the unsubstituted pyrazinoic acid or halogenated analogs [1].

Mycobacterial Fragment-Based Drug Design

The pyrazine-2-carboxylic acid core is the pharmacophore of pyrazinoic acid, and class-level SAR data confirm that 6-substituted derivatives can exhibit antimycobacterial activity [2]. The 6-[(2-methylbut-3-yn-2-yl)amino] substitution introduces a sterically demanding, lipophilic group that may probe auxiliary binding pockets adjacent to the active site of mycobacterial fatty acid synthase I (FASI) or other validated targets [2].

Diversifiable Building Block for Library Synthesis

The molecule provides three orthogonal reactive handles: the carboxylic acid for amide coupling, the secondary amine for further N-functionalization, and the terminal alkyne for Sonogashira coupling or click chemistry . This multiplicity of reactive sites, combined with a publicly documented 95% purity specification , makes it a practical, quality-controlled starting material for generating diverse compound libraries.

Analytical Reference Standard and Method Development

The availability of CAS 1499675-89-6 with a specified 95% purity from multiple vendors supports its use as a reference standard for HPLC/UPLC method development, impurity profiling of pyrazine-2-carboxylic acid-derived drug candidates, or as a calibration standard in quantitative NMR spectroscopy.

Application

Selection Property

Validation Focus

Bioorthogonal probe development

Terminal alkyne for CuAAC

Click conjugation efficiency

Mycobacterial target engagement studies

Pyrazine-2-carboxylic acid pharmacophore

Antimycobacterial SAR review

Diversifiable library synthesis

Orthogonal reactive sites (acid, amine, alkyne)

Multi-step coupling reproducibility

Analytical reference standard

Specified purity

Method calibration and impurity profiling

• [1] General principle of terminal alkyne CuAAC reactivity; see e.g., Rostovtsev, V.V. et al. Angew. Chem. Int. Ed. 2002, 41, 2596–2599. View Source
• [2] Doležal, M. et al. Synthesis and Antimycobacterial, Antifungal, and Photosynthesis-Inhibiting Evaluation of Some Anilides of Substituted Pyrazine-2-carboxylic Acids. Chemical Papers. Also: Doležal, M., Zitko, J., Jampílek, J. Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. In: Understanding Tuberculosis, IntechOpen, 2012. View Source